Cas no 2229227-82-9 (2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol)

• Product Name: 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol
• CAS No: 2229227-82-9
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 5979297
• PubChem ID: 165631199
• Update Time: 2025-10-28

2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol
• 2229227-82-9
• EN300-1943956

• Inchi： 1S/C10H10BrF2NO/c11-6-1-2-8(15)7(3-6)9(14)4-10(12,13)5-9/h1-3,15H,4-5,14H2
• InChI Key： WOBANAGUSOLQIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CC(C1)(F)F)N)O

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol

Exploring the Chemistry and Applications of 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol (CAS No. 2229227-82-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol (CAS No. 2229227-82-9) has garnered significant attention due to its unique structural features and potential applications. This molecule, characterized by its difluorocyclobutyl moiety and bromophenol group, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, which aligns with current trends in precision medicine and targeted therapies.

The structural complexity of 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol offers a fertile ground for synthetic chemists. Its amino and bromo functional groups provide versatile handles for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in catalysis and ligand design, addressing growing demands for sustainable and efficient chemical processes. As industries shift toward greener alternatives, this compound's role in green chemistry applications is being actively investigated, resonating with global sustainability goals.

From a pharmacological perspective, the difluorocyclobutyl ring in CAS No. 2229227-82-9 is of particular interest. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug development. The integration of fluorine atoms into bioactive molecules is a hot topic in medicinal chemistry, as evidenced by the rising number of FDA-approved fluorinated drugs. This compound’s potential in addressing drug resistance and improving pharmacokinetic profiles is a subject of ongoing research, reflecting the broader industry focus on overcoming therapeutic challenges.

Beyond pharmaceuticals, 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol has implications in material science. Its aromatic and aliphatic hybrid structure lends itself to applications in polymer chemistry and advanced coatings. With the surge in demand for high-performance materials in electronics and aerospace, researchers are examining its utility in functional materials and nanotechnology. The compound’s ability to participate in cross-coupling reactions—a cornerstone of modern synthetic chemistry—further expands its relevance in cutting-edge material design.

In the context of analytical chemistry, the bromine atom in this molecule provides a distinct spectroscopic signature, facilitating its detection and quantification in complex matrices. This attribute is crucial for quality control in manufacturing and environmental monitoring, areas where regulatory compliance is increasingly stringent. The compound’s compatibility with techniques like HPLC and mass spectrometry underscores its utility in analytical method development, a field driven by the need for faster and more accurate assays.

As interest in structure-activity relationships (SAR) grows, 2-(1-amino-3,3-difluorocyclobutyl)-4-bromophenol serves as a model for studying how subtle structural changes impact biological activity. Computational chemists are leveraging molecular docking and QSAR modeling to predict its interactions with biological targets, a trend fueled by advancements in artificial intelligence and machine learning. These approaches are revolutionizing drug discovery, reducing time and costs associated with traditional trial-and-error methods.

In summary, CAS No. 2229227-82-9 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to materials engineering—highlight its versatility and align with key industry trends. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.